2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine

• IUPAC Name: 2-[5-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine
• InChI: InChI=1S/C18H19N3O2/c1-3-22-16-9-8-13(11-17(16)23-4-2)15-12-20-18(21-15)14-7-5-6-10-19-14/h5-12H,3-4H2,1-2H3,(H,20,21)
• InChI Key: OOWZMHTWLSULNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CN=C(N2)C3=CC=CC=N3)OCC
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DEI and is a member of the imidazole family.

Scientific Research Applications

2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine has been studied extensively for its potential applications in various fields. In medicinal chemistry, it has been investigated for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to have anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine is its versatility in various research applications. It can be used as a fluorescent probe for the detection of metal ions, as well as a potential anti-inflammatory, anti-tumor, and anti-microbial agent. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the research of 2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine. One potential direction is the development of new anti-cancer drugs based on this compound. Another direction is the investigation of its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further research can be conducted to explore the potential applications of this compound in the development of new antibiotics and anti-inflammatory drugs.
Conclusion:
In conclusion, 2-[4-(3,4-diethoxyphenyl)-1H-imidazol-2-yl]pyridine is a versatile compound that has shown potential applications in various fields. Its complex synthesis method may limit its widespread use in research, but its potential benefits make it a promising candidate for further investigation. Future research can explore its potential as a new anti-cancer drug, fluorescent probe, and antibiotic agent.